Cas no 1253056-18-6 (3-Desamino-2,3-dehydro Sitagliptin)

• Product Name: 3-Desamino-2,3-dehydro Sitagliptin
• CAS No: 1253056-18-6
• MF: C₁₆H₁₂F₆N₄O
• MW: 390.283103942871
• CID: 2085700
• PubChem ID: 49783992
• Update Time: 2024-11-02

3-Desamino-2,3-dehydro Sitagliptin Chemical and Physical Properties

Names and Identifiers

• 3-Desamino-2,3-dehydro Sitagliptin
• (E)-1-(3-(Trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one
• (2E)-1-[5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyrazin-7(8H)-yl]-4-(2,4,5-trifluorophenyl)-2-buten-1-one
• (E)-1-[3-(Trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophen
• (E)-1-[3-(Trifluoromethyl)-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl]-4-(2,4,5-trifluorophenyl)but-2-en-1-one
• 1-(3-(Trifluoromethyl)-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one
• BA5DQ297BM
• SCHEMBL6876334
• 2-Buten-1-one, 1-(5,6-dihydro-3-(trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)-, (2E)-
• QSSHJJFVCWMIKH-HNQUOIGGSA-N
• F87788
• UNII-BA5DQ297BM
• 1675201-13-4
• (E)-1-(3-(Trifluoromethyl)-5,6-dihydro-(1,2,4) triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)but-2-en-1-one
• AS-82438
• SCHEMBL16993655
• Sitagliptin Deamino Impurity 1
• Sitagliptin impurity D
• 1253056-18-6
• (2E)-1-(5,6-Dihydro-3-(trifluoromethyl)-1,2,4-triazolo(4,3-a)pyrazin-7(8H)-yl)-4-(2,4,5-trifluorophenyl)-2-buten-1-one

• Inchi： 1S/C16H12F6N4O/c17-10-7-12(19)11(18)6-9(10)2-1-3-14(27)25-4-5-26-13(8-25)23-24-15(26)16(20,21)22/h1,3,6-7H,2,4-5,8H2/b3-1+
• InChI Key： QSSHJJFVCWMIKH-HNQUOIGGSA-N
• SMILES： FC(C1=NN=C2CN(C(/C=C/CC3C=C(C(=CC=3F)F)F)=O)CCN21)(F)F

Computed Properties

• Exact Mass: 390.09152999g/mol
• Monoisotopic Mass: 390.09152999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51
• XLogP3: 2.1

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines